Cas no 70786-36-6 (5-[2-(4-methoxyphenoxy)ethyl]-2H-tetrazole)

• Product Name: 5-[2-(4-methoxyphenoxy)ethyl]-2H-tetrazole
• CAS No: 70786-36-6
• MF: C₁₀H₁₂N₄O₂
• MW: 220.22788143158
• CID: 1746330
• PubChem ID: 3054063
• Update Time: 2025-04-21

5-[2-(4-methoxyphenoxy)ethyl]-2H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-[2-(4-methoxyphenoxy)ethyl]-2H-tetrazole
• 5-[2-(4-Methoxyphenoxy)ethyl]-1H-tetrazole
• 70786-36-6
• DTXSID00221031
• AKOS014877174
• 1H-Tetrazole, 5-(2-(4-methoxyphenoxy)ethyl)-
• 5-(2-(4-Methoxyphenoxy)ethyl)-1H-tetrazole
• BRN 1127540

• Inchi： 1S/C10H12N4O2/c1-15-8-2-4-9(5-3-8)16-7-6-10-11-13-14-12-10/h2-5H,6-7H2,1H3,(H,11,12,13,14)
• InChI Key： LAGKTEOOCCTUBB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC)CCC1N=NNN=1

Computed Properties

• Exact Mass: 220.09616
• Monoisotopic Mass: 220.096026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.9
• XLogP3: 1.4

Experimental Properties

• Density: 1.275
• Boiling Point: 434.2°C at 760 mmHg
• Flash Point: 156.4°C
• Refractive Index: 1.579
• PSA: 72.92